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Plant Sources of 2-Pentadecanone

The following table summarizes the plant species in which 2-Pentadecanone has been identified, along with

key experimental details:

Plant Source
Plant
Family

Part Used
Extraction
Solvent

Identification
Method

Reference

Cestrum
aurantiacum
(Orange cestrum)

Solanaceae Whole plant
(dried &

powdered)

Ethanol GC-MS
Analysis [1]

[1]

This compound was isolated as part of a study investigating the anti-cancer properties of solanaceous plant

extracts [1].

Experimental Protocol for Extraction and Identification

Here is the detailed methodology used to isolate and identify 2-Pentadecanone from Cestrum aurantiacum

[1]:
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Experimental workflow for 2-Pentadecanone identification.

Plant Material Collection and Preparation

Collection: Cestrum aurantiacum was collected from Islamabad, Pakistan. The plant was identified

by a botanist, and a voucher specimen was deposited for reference (Voucher #221) [1].
Preparation: The plant material was completely dried and ground into a fine powder [1].
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Extraction Protocol

Small-Scale Extraction: One gram of plant powder was extracted with 10 mL of various solvents
(hexane, chloroform, acetone, ethanol, and water) using a sonicator bath [1].

Bioassay-Guided Selection: The ethanol extract of Cestrum aurantiacum was selected for large-
scale extraction based on its superior results in preliminary anti-tumor assays (using brine shrimp,

human cell lines, and Caenorhabditis elegans) [1].
Large-Scale Extraction: The protocol was scaled up using ethanol as the solvent to produce

sufficient material for compound identification [1].

Compound Identification via GC-MS

Instrumentation: Gas Chromatography-Mass Spectrometry (GC-MS) was used for the definitive
identification of 2-Pentadecanone and other compounds in the extract [1].

Process: The complex mixture was separated in the gas chromatograph, and the individual
components were analyzed by the mass spectrometer. The mass spectrum of 2-Pentadecanone was

matched against reference libraries in the instrument's database for identification [1].

Key Takeaways for Researchers

Promising Source: Cestrum aurantiacum (Solanaceae family) is a confirmed natural source of 2-
Pentadecanone.

Efficient Extraction: The bioassay-guided fractionation strategy is an effective approach to isolate
bioactive compounds like 2-Pentadecanone.

Optimal Workflow: The combination of ethanolic extraction followed by GC-MS analysis proved
successful for the isolation and identification of this ketone.

The search results indicate that knowledge of plant sources for 2-Pentadecanone is still emerging. Future

research directions could include screening other species within the Solanaceae family or plants known to

produce other methyl ketones.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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